Cas no 2413898-68-5 (tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride)

• Product Name: tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride
• CAS No: 2413898-68-5
• MF: C₁₂H₂₅ClN₂O₃
• MW: 280.791502714157
• MDL: MFCD32663233
• CID: 5675714
• PubChem ID: 146050077
• Update Time: 2025-06-14

tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 5-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride

• MDL： MFCD32663233
• Inchi： 1S/C12H24N2O3.ClH/c1-11(2,3)17-10(15)14-8-12(4,5)16-7-9(14)6-13;/h9H,6-8,13H2,1-5H3;1H
• InChI Key： DSOJUNIMNXIARL-UHFFFAOYSA-N
• SMILES： C(N1CC(C)(C)OCC1CN)(=O)OC(C)(C)C.Cl

Additional information on tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride

Comprehensive Analysis of tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride (CAS No. 2413898-68-5)

The compound tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride (CAS No. 2413898-68-5) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. This molecule features a morpholine core, a tert-butyl ester group, and an aminomethyl substituent, making it a versatile intermediate for drug discovery. Its unique structural attributes, including the 2,2-dimethyl modification, contribute to its stability and reactivity, which are critical for modern medicinal chemistry.

In recent years, the demand for morpholine derivatives has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "tert-butyl carboxylate derivatives in drug design" or "synthetic routes for aminomethyl morpholine compounds," reflecting the growing interest in this chemical space. The hydrochloride salt form of this compound enhances its solubility, a property highly valued in pharmaceutical formulation and high-throughput screening.

From a synthetic perspective, CAS No. 2413898-68-5 is often employed in peptide coupling reactions and as a building block for heterocyclic scaffolds. Its tert-butyl protecting group offers selective deprotection opportunities, a feature leveraged in multi-step syntheses. Industry professionals frequently inquire about "scalable synthesis of tert-butyl morpholine carboxylates" or "applications of aminomethyl morpholines in agrochemicals," highlighting its cross-disciplinary relevance.

Quality control of tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride requires rigorous HPLC purity analysis and spectroscopic characterization (NMR, MS). The compound's stability under various pH conditions makes it suitable for prodrug development, a trending topic in bioconjugation chemistry. Recent patent literature reveals its utility in kinase inhibitor designs, addressing search queries like "morpholine-based kinase modulators" or "tert-butyl carboxylates in targeted therapy."

Environmental and safety profiles of this compound align with green chemistry principles, as evidenced by its inclusion in REACH-compliant synthetic pathways. The scientific community actively discusses "sustainable synthesis of nitrogen heterocycles" and "benign solvents for morpholine derivatives," positioning this compound as a case study for eco-friendly pharmaceutical intermediates.

In conclusion, tert-butyl 5-(aminomethyl)-2,2-dimethylmorpholine-4-carboxylate hydrochloride represents a critical tool for modern chemical research. Its structural versatility answers key industry needs, from fragment-based drug discovery to material science applications. As research trends evolve toward AI-assisted molecular design and catalytic asymmetric synthesis, this compound's relevance continues to expand across scientific disciplines.